Cas no 127094-71-7 (2,5-Morpholinedione,3-methyl-, (3S)-)
127094-71-7 structure
Product Name:2,5-Morpholinedione,3-methyl-, (3S)-
CAS No:127094-71-7
MF:C5H7NO3
MW:129.113981485367
CID:103249
Update Time:2024-01-24
2,5-Morpholinedione,3-methyl-, (3S)- Chemical and Physical Properties
Names and Identifiers
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- 2,5-Morpholinedione,3-methyl-, (3S)-
- 2,5-Morpholinedione,3-methyl-,(3S)-(9CI)
- 2,5-Morpholinedione, 3-methyl-, (3S)-
- (S)-3-Methylmorpholine-2,5-dione
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- Inchi: 1S/C5H7NO3/c1-3-5(8)9-2-4(7)6-3/h3H,2H2,1H3,(H,6,7)/t3-/m0/s1
- InChI Key: KNMQEWSKCAMAIM-VKHMYHEASA-N
- SMILES: N1C(=O)COC(=O)[C@@H]1C
Computed Properties
- Exact Mass: 129.04261
- Monoisotopic Mass: 129.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4A^2
Experimental Properties
- Density: 1.212±0.06 g/cm3(Predicted)
- Boiling Point: 446.7±38.0 °C(Predicted)
- PSA: 55.4
- pka: 12.71±0.40(Predicted)
2,5-Morpholinedione,3-methyl-, (3S)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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